Methyl 2-ethyl-4-methoxy-2h-indazole-6-carboxylate

• IUPAC Name: methyl 2-ethyl-4-methoxyindazole-6-carboxylate
• InChI: InChI=1S/C12H14N2O3/c1-4-14-7-9-10(13-14)5-8(12(15)17-3)6-11(9)16-2/h5-7H,4H2,1-3H3
• InChI Key: FRCUUKKZWYSRAK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=CC(=CC2=N1)C(=O)OC)OC
• Molecular Formula: C12H14N2O3
• DSSTOX Substance ID: DTXSID601230418
• Molecular Weight: 234.25 g/mol
• CAS No.: 1245215-49-9

Description

“Methyl 2-ethyl-4-methoxy-2h-indazole-6-carboxylate” is a chemical compound. It is a type of indazole derivative. Indazole derivatives are important heterocycles in drug molecules and display versatile biological activities.

Synthesis Analysis

The synthesis of indazole derivatives, including “this compound”, has been a subject of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular formula of “this compound” is C12H14N2O3. The molecular weight is 234.25.

Chemical Reactions Analysis

Indazole derivatives, including “this compound”, have been synthesized using various methods. These methods include transition metal-catalyzed reactions and reductive cyclization reactions.

Scientific Research Applications

Amyloid Imaging in Alzheimer's Disease

Methyl 2-ethyl-4-methoxy-2H-indazole-6-carboxylate and similar compounds have been investigated for their potential applications in amyloid imaging within the context of Alzheimer's disease research. Amyloid imaging is a crucial technique for in vivo measurement of amyloid plaques in the brain, which are a hallmark of Alzheimer's disease. The development of specific radioligands for PET imaging has been a significant advancement in understanding the pathophysiological mechanisms and progression of amyloid deposits in the brain. This technique facilitates early detection and could be instrumental in evaluating new anti-amyloid therapies, contributing to a better understanding of Alzheimer's disease and aiding in the development of targeted treatments (Nordberg, 2007).

Antitumorigenic and Antiangiogenic Effects

Compounds structurally related to this compound, such as 2-methoxyestradiol, have been reviewed for their antitumorigenic and antiangiogenic effects. These compounds, derived from estrogen metabolites, show significant promise in inhibiting the growth and spread of cancer cells. The understanding of their mechanism of action is still evolving, but their unique effects may be mediated by specific intracellular receptors or effectors that differ from those affected by the parent hormone, estradiol. This area of research opens potential therapeutic avenues for estrogen-induced cancers (Zhu & Conney, 1998).

Indazole Derivatives in Therapeutic Applications

Indazole derivatives, including this compound, have been extensively studied for their wide range of biological activities. The indazole scaffold is fundamental in the development of compounds with potential therapeutic value, demonstrating promising anticancer and anti-inflammatory activities. These derivatives are also being explored for their utility in treating disorders related to protein kinases and neurodegeneration. The exploration of indazole derivatives underscores their importance in pharmaceutical research, offering new molecules with diverse biological and therapeutic properties (Denya, Malan, & Joubert, 2018).

Safety and Hazards

Indazole derivatives are considered hazardous by the 2012 OSHA Hazard Communication Standard. They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for “Methyl 2-ethyl-4-methoxy-2h-indazole-6-carboxylate” and other indazole derivatives are likely to involve further exploration of their synthesis methods and biological activities. As these compounds display versatile biological activities, they have gained considerable attention in the field of medicinal chemistry.

Mechanism of Action

Target of Action

Methyl 2-ethyl-4-methoxy-2h-indazole-6-carboxylate belongs to the class of indazole derivatives . Indazole-containing compounds have a wide variety of medicinal applications and can interact with multiple targets . For instance, they can inhibit, regulate, and/or modulate kinases such as CHK1, CHK2, and the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid dependent kinase or SGK) . These kinases play a crucial role in cell signaling and are involved in various diseases such as cancer .

Mode of Action

Based on the known activities of indazole derivatives, it can be inferred that this compound may interact with its targets (such as chk1, chk2, and sgk) to inhibit their activity . This inhibition could lead to changes in cell signaling pathways, potentially affecting cell growth and proliferation .

Biochemical Pathways

Indazole derivatives can affect various biochemical pathways. For instance, they can inhibit the activity of kinases like CHK1, CHK2, and SGK, which are involved in cell signaling pathways . By inhibiting these kinases, indazole derivatives can disrupt the normal functioning of these pathways, leading to changes in cell behavior .

Result of Action

Given the known activities of indazole derivatives, it can be inferred that this compound may have anti-inflammatory, anticancer, and other therapeutic effects .